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Compound of Interest

Compound Name: D-Tyrosine-d7

Cat. No.: B12316010

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of D-Tyrosine-d7, a deuterated isotopologue of the non-proteinogenic amino acid D-
Tyrosine. This document details its molecular weight and chemical formula, and explores its
primary application as an internal standard in quantitative mass spectrometry-based analyses.
The guide also presents a generalized experimental workflow for its use in such applications.

Core Physicochemical Properties

Stable isotope-labeled compounds, such as D-Tyrosine-d7, are essential tools in analytical
and metabolic research. The incorporation of deuterium atoms results in a compound that is
chemically identical to its non-labeled counterpart but has a higher mass. This mass difference
allows for its use as an internal standard to improve the accuracy and precision of quantitative
analyses by correcting for variability during sample preparation and analysis.

The key quantitative data for D-Tyrosine-d7 and its non-deuterated form are summarized in
the table below for direct comparison.

Compound Chemical Formula Molecular Weight ( g/mol )
D-Tyrosine CoH11NOs 181.19
D-Tyrosine-d7 CoHaD7NO3 188.23
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Isotopologue Relationship

D-Tyrosine-d7 is a synthetic isotopologue of D-Tyrosine where seven hydrogen atoms have
been replaced by deuterium atoms. This substitution is most commonly on the phenyl ring and
the beta-carbon, which does not significantly alter the chemical properties of the molecule but
provides a distinct mass shift, making it an ideal internal standard for mass spectrometry
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Caption: Structural relationship between D-Tyrosine and D-Tyrosine-d7.

Application in Quantitative Analysis: A Generalized
Experimental Workflow

D-Tyrosine-d7 serves as an excellent internal standard for the accurate quantification of D-
Tyrosine in various biological matrices. The following is a generalized workflow for its use in a
liquid chromatography-mass spectrometry (LC-MS) based quantitative assay. Stable isotope-
labeled internal standards are crucial for correcting analytical variability.

Experimental Protocol:

A detailed protocol for the use of D-Tyrosine-d7 as an internal standard would be specific to
the matrix and analytical instrumentation. However, a general outline is provided below.
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e Sample Preparation:

o

To a known volume or weight of the biological sample (e.g., plasma, tissue homogenate),
add a precise amount of D-Tyrosine-d7 solution of a known concentration.

o

Perform protein precipitation, typically with a cold organic solvent like acetonitrile or
methanol, to remove larger proteins.

o

Vortex and centrifuge the sample to pellet the precipitated proteins.

[¢]

Collect the supernatant for analysis.

e LC-MS/MS Analysis:

o Inject the prepared sample into an LC-MS/MS system.

o Separate the analyte (D-Tyrosine) and the internal standard (D-Tyrosine-d7) from other
matrix components using a suitable liquid chromatography column and mobile phase
gradient.

o Detect and quantify the analyte and internal standard using tandem mass spectrometry
(MS/MS) in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion
transitions for both D-Tyrosine and D-Tyrosine-d7 should be monitored.

o Data Analysis:

o Calculate the peak area ratio of the analyte (D-Tyrosine) to the internal standard (D-
Tyrosine-d7).

o Generate a calibration curve by analyzing a series of calibration standards with known
concentrations of D-Tyrosine and a constant concentration of D-Tyrosine-d7.

o Determine the concentration of D-Tyrosine in the unknown samples by interpolating their
peak area ratios from the calibration curve.
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Caption: Generalized workflow for quantitative analysis using D-Tyrosine-d7.
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 To cite this document: BenchChem. [A Technical Guide to D-Tyrosine-d7: Properties and
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12316010#d-tyrosine-d7-molecular-weight-and-
chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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